505-44-2

Iberin

In Stock

• CAS RN:
• 505-44-2

• Formula:
• C5H9NOS2

• InChI:
• InChI=1S/C5H9NOS2/c1-9(7)4-2-3-6-5-8/h2-4H2,1H3

• InChIKey:
• LELAOEBVZLPXAZ-UHFFFAOYSA-N

• A natural isothiocyanate. Induces expression of phase II detoxification enzymes, including quinone reductase and glutathione S-transferase. Inhibits expression of Cdk2, Cdk4, and Cdk6 proteins in vivo, inducing cell-cycle arrest and apoptosis.
  Iberin is a natural isothiocyanate found in cruciferous plants. When introduced into the daily diet of rats or added to rat hepatocytes (40 μM), it induces the expression of phase II detoxification enzymes, including quinone reductase and glutathione S-transferase. In addition, iberin activates the nuclear factor E2-related protein Nrf2, which promotes the expression of antioxidant and phase II genes. Iberin also induces the apoptosis of some cancer cell lines. Interestingly, iberin also acts as a quorum sensing inhibitor, blocking acyl-homoserine lactone signaling in P. aeruginosa without affecting growth (IC50 = 31-62 μM).
  Ibe...

Methyl 2-(6,6-dimethylmorpholin-2-yl)acetate;hydrochloride

In Stock

• CAS RN:
• 2243505-44-2

• Formula:
• C9H18ClNO3

• InChI:
• InChI=1S/C9H17NO3.ClH/c1-9(2)6-10-5-7(13-9)4-8(11)12-3;/h7,10H,4-6H2,1-3H3;1H

• InChIKey:
• VNQQJWYKAVFNNB-UHFFFAOYSA-N

• Methyl 2-(6,6-dimethylmorpholin-2-yl)acetate;hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO3 and its molecular weight is 223.7. The purity is usually 95%.